Cas no 20601-21-2 (Naphthalene, 2-chloro-1-methyl-)

• Product Name: Naphthalene, 2-chloro-1-methyl-
• CAS No: 20601-21-2
• MF: C₁₁H₉Cl
• MW: 176.642162084579
• CID: 1398875
• PubChem ID: 12433510
• Update Time: 2025-04-24

Naphthalene, 2-chloro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 2-chloro-1-methyl-
• 2-chloro-1-methylnaphthalene
• AKOS024438118
• 20601-21-2
• SCHEMBL3891844
• DB-083609
• DTXSID50498115
• 1-Methyl-2-chlornaphtalin

• Inchi： 1S/C11H9Cl/c1-8-10-5-3-2-4-9(10)6-7-11(8)12/h2-7H,1H3
• InChI Key： PETFQBPMSMMWNM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C=CC=CC2=C1C

Computed Properties

• Exact Mass: 176.03937
• Monoisotopic Mass: 176.0392780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Chloronaphthalenes

Additional information on Naphthalene, 2-chloro-1-methyl-

Naphthalene, 2-chloro-1-methyl-

CAS No. 20601-21-2 is a highly specialized chemical compound that belongs to the family of naphthalene derivatives. This compound has gained significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmaceuticals, organic chemistry, and materials science.

Naphthalene, as a bicyclic aromatic hydrocarbon, serves as the core structure for numerous chemical compounds. The substitution pattern in 2-chloro-1-methyl-naphthalene introduces specific electronic and steric effects that make it an interesting subject for research. This compound's structure consists of a naphthalene ring system with a chlorine atom at position 2 and a methyl group at position 1, which imparts distinct chemical properties compared to unsubstituted naphthalene.

Recent studies have highlighted the potential of Naphthalene, 2-chloro-1-methyl- as a precursor in the synthesis of complex aromatic compounds. Its reactivity in various organic transformations, such as nucleophilic aromatic substitution and coupling reactions, has been extensively explored. These reactions often leverage the directing effects of the substituents on the naphthalene ring to achieve high selectivity and yield.

In the pharmaceutical industry, derivatives of CAS No. 20601-21-2 have shown promise as potential drug candidates or intermediates in drug development. For instance, research has demonstrated that certain naphthalene-based compounds exhibit anticancer, anti-inflammatory, and antimicrobial activities, which could be harnessed for therapeutic purposes.

The synthesis of Naphthalene, 2-chloro-1-methyl- typically involves multi-step organic reactions. One common approach is the Friedel-Crafts alkylation or acylation followed by halogenation at specific positions to achieve the desired substitution pattern. The use of catalysts and precise control over reaction conditions are critical to obtaining high purity and yield.

Environmental considerations have also come into play in the study of Naphthalene, 2-chloro-1-methyl-. Research has focused on its biodegradability, toxicity, and potential impact on ecosystems. Understanding these aspects is crucial for ensuring safe handling and disposal of this compound during industrial processes.

Moreover, the application of CAS No. 20601-21-2 in materials science has opened new avenues for its use in polymer chemistry and as a building block for advanced materials. Its electronic properties make it suitable for applications in optoelectronics and nanostructured materials.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of Naphthalene, 2-chloro-1-methyl- in various reaction environments with high accuracy. These predictive models complement experimental studies and accelerate the discovery process.

In conclusion, Naphthalene, 2-chloro-1-methyl-, with its unique structure and versatile reactivity, continues to be a focal point of research in organic chemistry and related fields. Its potential applications span drug development, materials science, and environmental studies, underscoring its importance in both academic and industrial settings.